Cas no 1804540-78-0 (4-Bromo-2-cyano-5-iodo-3-(trifluoromethoxy)pyridine)

• Product Name: 4-Bromo-2-cyano-5-iodo-3-(trifluoromethoxy)pyridine
• CAS No: 1804540-78-0
• MF: C₇HBrF₃IN₂O
• MW: 392.899323225021
• CID: 4910367
• Update Time: 2025-05-26

4-Bromo-2-cyano-5-iodo-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-cyano-5-iodo-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C7HBrF3IN2O/c8-5-3(12)2-14-4(1-13)6(5)15-7(9,10)11/h2H
• InChI Key： SEBPVZQXRBGURO-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C#N)C(=C1Br)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 279
• XLogP3: 3.4
• Topological Polar Surface Area: 45.9

Additional information on 4-Bromo-2-cyano-5-iodo-3-(trifluoromethoxy)pyridine

Recent Advances in the Application of 4-Bromo-2-cyano-5-iodo-3-(trifluoromethoxy)pyridine (CAS: 1804540-78-0) in Chemical Biology and Pharmaceutical Research

The compound 4-Bromo-2-cyano-5-iodo-3-(trifluoromethoxy)pyridine (CAS: 1804540-78-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique trifluoromethoxy and halogen substituents, serves as a versatile building block in the synthesis of bioactive molecules. Recent studies have highlighted its potential in the development of novel kinase inhibitors, antiviral agents, and radiopharmaceuticals, owing to its favorable physicochemical properties and reactivity profile.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 4-Bromo-2-cyano-5-iodo-3-(trifluoromethoxy)pyridine as a key intermediate in the synthesis of selective JAK2 inhibitors. The researchers utilized its bromo and iodo substituents for sequential cross-coupling reactions, enabling the rapid diversification of the pyridine core. The resulting compounds exhibited nanomolar potency against JAK2 and promising selectivity over other kinases, suggesting potential applications in myeloproliferative disorders.

In the realm of antiviral research, a recent patent application (WO2023056421) disclosed the use of this compound in the development of broad-spectrum RNA polymerase inhibitors. The trifluoromethoxy group was found to enhance membrane permeability and metabolic stability, while the cyano group facilitated hydrogen bonding interactions with key viral residues. Preliminary in vitro data showed potent activity against influenza and SARS-CoV-2 polymerases, with EC50 values in the low micromolar range.

Significant progress has also been made in radiopharmaceutical applications. A 2024 study in Nuclear Medicine and Biology reported the successful radioiodination of 4-Bromo-2-cyano-5-iodo-3-(trifluoromethoxy)pyridine via isotopic exchange, yielding a PET tracer with excellent brain uptake and retention. The compound's lipophilicity (logP = 2.1) and low molecular weight (MW = 382.9) were identified as critical factors for its favorable pharmacokinetic profile in preclinical models of neurodegenerative diseases.

From a synthetic chemistry perspective, recent advances in continuous flow chemistry have enabled the large-scale production of this compound with improved safety profiles. A 2023 Organic Process Research & Development publication described a telescoped three-step synthesis starting from 2-amino-5-bromo-3-(trifluoromethoxy)pyridine, achieving an overall yield of 68% with >99% purity. This development addresses previous challenges associated with the handling of reactive intermediates in batch processes.

Ongoing structure-activity relationship (SAR) studies continue to explore modifications of the pyridine scaffold. Computational modeling suggests that the electron-withdrawing effects of the cyano and trifluoromethoxy groups significantly influence the compound's π-stacking capabilities and dipole moment, which correlate with observed biological activities. These insights are guiding the design of next-generation derivatives with optimized target engagement and drug-like properties.

In conclusion, 4-Bromo-2-cyano-5-iodo-3-(trifluoromethoxy)pyridine (1804540-78-0) represents a promising multifunctional building block with diverse applications in drug discovery and development. Its unique combination of substituents enables strategic derivatization for various therapeutic targets, while recent synthetic innovations have improved its accessibility for research purposes. Future directions may include expanded investigations into its use in PROTAC design and as a scaffold for covalent inhibitors.